6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid

• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol
• IUPAC Name: 6-[(5Z)-5-[(1,3-diphenylpyrazol-4-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C25H23N3O3S2/c29-22(30)14-8-3-9-15-27-24(31)21(33-25(27)32)16-19-17-28(20-12-6-2-7-13-20)26-23(19)18-10-4-1-5-11-18/h1-2,4-7,10-13,16-17H,3,8-9,14-15H2,(H,29,30)/b21-16-
• InChI Key: XPAPRANZYMZLRH-PGMHBOJBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCCCCC(=O)O)C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCCCCC(=O)O)C4=CC=CC=C4

Description

The compound 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid is a thiazolidinone derivative characterized by a central 1,3-thiazolidin-4-one core substituted with a (5Z)-methylidene group linked to a 1,3-diphenylpyrazole moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid typically involves multiple steps:

Formation of the Pyrazole Ring: The initial step involves the synthesis of the 1,3-diphenyl-1H-pyrazole ring. This can be achieved through the reaction of phenylhydrazine with acetophenone under acidic conditions.

Formation of the Thiazolidinone Ring: The next step involves the formation of the thiazolidinone ring. This can be synthesized by reacting the pyrazole derivative with thioglycolic acid in the presence of a base.

Coupling with Hexanoic Acid: The final step involves coupling the thiazolidinone derivative with hexanoic acid. This can be achieved through a condensation reaction using a coupling agent such as dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups within the compound, potentially converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic substitution reactions can be facilitated by reagents such as bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

Anticancer Activity

Research has shown that derivatives of thiazolidinones, including this compound, exhibit promising anticancer properties. For instance, studies have demonstrated that similar thiazolidinone derivatives can inhibit specific protein kinases involved in cancer progression, such as DYRK1A and GSK3α/β. These kinases are critical in cell cycle regulation and apoptosis, making them prime targets for cancer therapy .

Case Study:
A library of 5-arylidene thiazolidinones was synthesized and tested against various cancer cell lines. Compounds with structural similarities to 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid showed IC50 values in the low micromolar range against several tumor types .

Anti-inflammatory Effects

Thiazolidinone derivatives have also been explored for their anti-inflammatory properties. The compound's ability to modulate inflammatory pathways makes it a candidate for treating conditions characterized by chronic inflammation.

Research Insight:
Studies indicate that thiazolidinones can inhibit pro-inflammatory cytokines and enzymes like COX-2, which are pivotal in the inflammatory response. This mechanism can be beneficial in diseases such as rheumatoid arthritis and other inflammatory disorders .

Synthesis and Modification

The synthesis of 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid can be approached through various organic synthesis techniques. Key methods include:

• Microwave-Assisted Synthesis: This technique allows for rapid synthesis under controlled conditions, improving yield and purity.
• One-Pot Reactions: Combining multiple reaction steps into one pot reduces time and resource consumption while maintaining efficiency.

Mechanism of Action

The mechanism of action of 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid involves its interaction with specific molecular targets. The pyrazole and thiazolidinone rings are known to interact with various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of specific signaling pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrazole Ring

The target compound’s pyrazole ring is substituted with two phenyl groups at positions 1 and 3. In contrast, describes a derivative with a 2-chlorobenzyloxy group on the phenyl ring attached to pyrazole (C₃₂H₂₈ClN₃O₄S₂), introducing steric bulk and electron-withdrawing effects that may alter receptor affinity . features a 4-ethoxy-2-methylphenyl substituent, which increases lipophilicity and could enhance membrane permeability compared to the target compound’s unmodified phenyl groups .

Modifications to the Thiazolidinone Core

The thiazolidinone ring in the target compound is functionalized with a hexanoic acid chain. highlights a shorter phenylpropanoic acid chain (compound 13c: C₂₂H₁₈N₂O₃S₂), which reduces solubility but may improve target specificity due to reduced conformational flexibility .

Structural and Functional Data Table

Compound	Molecular Formula	Key Substituents	Potential Activity	Reference
Target Compound	C₂₇H₂₄N₃O₃S₂ (inferred)	1,3-Diphenylpyrazole; hexanoic acid chain	Hypothesized metabolic	N/A
Compound	C₃₂H₂₈ClN₃O₄S₂	2-Chlorobenzyloxy-phenylpyrazole	Unknown
Compound (13c)	C₂₂H₁₈N₂O₃S₂	Methoxyphenyl; phenylpropanoic acid	Antihyperglycemic (SLM model)
Compound	C₂₆H₂₅N₃O₄S₂	4-Ethoxy-2-methylphenyl; acetic acid	Not reported
Compound	C₁₇H₁₆N₃O₃S₂	Benzimidazole; hexanoic acid	Antimicrobial (hypothesized)

Key Research Findings

• Chain Length: Hexanoic acid chains (target compound, ) improve aqueous solubility compared to shorter analogs (), critical for oral bioavailability .
• Heterocyclic Replacements : Benzimidazole () vs. pyrazole (target compound) alters binding modes due to differences in aromaticity and hydrogen-bond acceptor sites .

Biological Activity

The compound 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid is a complex organic molecule notable for its unique structural features, which include a thiazolidine ring, a pyrazole moiety, and a hexanoic acid chain. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{30}\text{H}_{33}\text{N}_3\text{O}_3\text{S}_2$$

This structure integrates various functional groups that contribute to its biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The mechanism involves:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammatory pathways or cancer cell proliferation.
• Receptor Modulation : It can bind to receptors, altering their activity and leading to therapeutic effects.

Anticancer Activity

Research indicates that derivatives of thiazolidinones exhibit significant anticancer properties. For instance, studies have shown that compounds similar to 6-{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid can induce apoptosis in cancer cells by:

• Modulating Cell Cycle : Inhibition of cyclins and cyclin-dependent kinases.
• Inducing Apoptosis : Activation of caspases leading to programmed cell death.

A case study involving a thiazolidinone derivative demonstrated a significant reduction in tumor size in animal models when administered at specific dosages .

Anti-inflammatory Properties

The compound's anti-inflammatory effects are linked to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. A study highlighted that thiazolidinone derivatives reduced inflammation markers in vitro by modulating NF-kB signaling pathways .

Antimicrobial Activity

In vitro studies have reported that compounds with similar structures exhibit antimicrobial activity against various pathogens, including bacteria and fungi. The mechanism often involves disrupting microbial cell membranes or inhibiting essential metabolic pathways .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Anticancer	Induces apoptosis; modulates cell cycle
Anti-inflammatory	Inhibits cytokine production; modulates NF-kB
Antimicrobial	Disrupts cell membranes; inhibits metabolic pathways

Case Studies

• Antitumor Efficacy : A study on thiazolidinone derivatives showed that administration led to a 50% reduction in tumor growth in mice models compared to controls .
• Inflammation Reduction : Clinical trials indicated that patients receiving a thiazolidinone-based treatment exhibited lower levels of inflammatory markers after six weeks .